Cas no 18403-18-4 (a-D-Xylopyranoside, phenylmethyl,2,4-dibenzoate)

• Product Name: a-D-Xylopyranoside, phenylmethyl,2,4-dibenzoate
• CAS No: 18403-18-4
• MF: C₂₆H₂₄O₇
• MW: 448.47
• CID: 122972
• Update Time: 2025-11-02

a-D-Xylopyranoside, phenylmethyl,2,4-dibenzoate Chemical and Physical Properties

Names and Identifiers

• a-D-Xylopyranoside, phenylmethyl,2,4-dibenzoate
• A0905
• Benzyl 2,4-di-O-benzoyl-a-D-xylopyranoside
• BENZYL 2,4-DI-O-BENZOYL-D-XYLOPYRANOSIDE

• Inchi： InChI=1S/C26H24O7/c27-22-21(32-24(28)19-12-6-2-7-13-19)17-31-26(30-16-18-10-4-1-5-11-18)23(22)33-25(29)20-14-8-3-9-15-20/h1-15,21-23,26-27H,16-17H2/t21-,22+,23-,26+/m1/s1
• InChI Key： IAVXGOHFSIPDOM-VUMQFKOGSA-N
• SMILES： C(=O)(C1C=CC=CC=1)O[C@@H]1CO[C@@H]([C@H](OC(=O)C2=CC=CC=C2)[C@H]1O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 448.15200

Experimental Properties

• PSA: 91.29000
• LogP: 3.37160

Additional information on a-D-Xylopyranoside, phenylmethyl,2,4-dibenzoate

Comprehensive Analysis of a-D-Xylopyranoside, phenylmethyl,2,4-dibenzoate (CAS No. 18403-18-4): Properties, Applications, and Innovations

a-D-Xylopyranoside, phenylmethyl,2,4-dibenzoate (CAS No. 18403-18-4) is a specialized carbohydrate derivative with significant relevance in organic chemistry, pharmaceuticals, and material science. This compound, characterized by its benzoylated xylopyranoside structure, has garnered attention for its unique chemical properties and versatile applications. Researchers and industries are increasingly exploring its potential in glycoscience, drug delivery systems, and biomaterial engineering, aligning with current trends in sustainable and precision chemistry.

The molecular structure of a-D-Xylopyranoside, phenylmethyl,2,4-dibenzoate features a xylose backbone modified with benzoate groups at the 2- and 4-positions, enhancing its stability and reactivity. This modification makes it a valuable intermediate in synthesizing glycosidic compounds, which are pivotal in developing targeted therapeutics and biocompatible coatings. Recent studies highlight its role in enzyme inhibition and carbohydrate-based nanomaterials, addressing growing demand for eco-friendly alternatives in biomedical applications.

In the context of green chemistry, CAS No. 18403-18-4 exemplifies innovation. Its derivatization potential aligns with the shift toward renewable feedstock utilization, a hot topic in 2024. Industries are leveraging such compounds to reduce reliance on petrochemicals, answering frequent search queries like "sustainable sugar derivatives" and "bio-based chemical intermediates." Furthermore, its compatibility with click chemistry protocols enables modular synthesis—a technique widely discussed in AI-driven drug discovery forums.

From a technical perspective, the compound’s spectroscopic profiles (NMR, IR) and chromatographic behavior (HPLC, TLC) are well-documented, making it a reliable reference standard. Analytical chemists frequently search for "CAS 18403-18-4 characterization data" to benchmark novel analogs. Its crystalline form also offers advantages in X-ray diffraction studies, aiding structural elucidation of complex oligosaccharides—an area gaining traction in glycobiology research.

Emerging applications of a-D-Xylopyranoside, phenylmethyl,2,4-dibenzoate include its use in smart hydrogels and controlled-release formulations, addressing popular inquiries about "next-gen drug carriers." Its amphiphilic properties enable self-assembly into micellar structures, a feature exploited in nanomedicine to enhance solubility of hydrophobic APIs. Such advancements resonate with trending searches on "nanotechnology in pharma" and "polysaccharide drug conjugates."

Quality and safety protocols for handling CAS No. 18403-18-4 adhere to global standards like ISO and USP, ensuring reproducibility in research. Suppliers often highlight "high-purity xylopyranoside derivatives" to meet demand from labs focusing on glycosylation reactions—a key step in producing biologics and vaccine adjuvants. This aligns with the surge in interest around "carbohydrate-based vaccines" post-pandemic.

In conclusion, a-D-Xylopyranoside, phenylmethyl,2,4-dibenzoate (CAS No. 18403-18-4) stands at the intersection of tradition and innovation. Its multifaceted roles—from organic synthesis to cutting-edge biomedical engineering—reflect the compound’s adaptability to modern scientific challenges. As industries prioritize sustainability and precision medicine, this molecule is poised to remain a focal point in both academic and industrial research landscapes.